Cas no 66158-46-1 (2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 66158-46-1
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• MDL: MFCD00243696
• CID: 502015
• PubChem ID: 2775908
• Update Time: 2025-05-21

2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxylic acid
• 2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxylic acid
• 2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid, 1,2-dihydro-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]-
• 1-(4-Trifluormethyl-benzyl)-1,2-dihydro-2-oxo-nicotinsaeure
• 1-[4-(trifluoromethyl)benzyl]pyridin-2-one-3-carboxylic acid
• 2-oxo-1-(4-trifluoromethyl-benzyl)-1,2-dihydro-pyridine-3-carboxylic acid
• 2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}pyridine-3-carboxylic acid
• F2153-0006
• 4,5-Dicarboxymidazole
• AKOS005070721
• 2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxylate
• 2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxylic acid
• 6E-309S
• MFCD00243696
• DTXSID10379739
• EN300-235806
• FT-0641050
• SB55151
• 2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydropyridine-3-carboxylic acid
• 2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridine carboxylic acid
• 66158-46-1
• A835352
• J-510198
• SCHEMBL3354461
• DB-021468
• 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid

• MDL： MFCD00243696
• Inchi： 1S/C14H10F3NO3/c15-14(16,17)10-5-3-9(4-6-10)8-18-7-1-2-11(12(18)19)13(20)21/h1-7H,8H2,(H,20,21)
• InChI Key： QEVYEOVHIKEWCV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C=CC=C(C(=O)O)C1=O)(F)F

Computed Properties

• Exact Mass: 297.06100
• Monoisotopic Mass: 297.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.466
• Melting Point: 192-193°C
• Boiling Point: 465.4°C at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.567
• PSA: 59.30000
• LogP: 2.61360

2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Analysis of 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid (CAS No. 66158-46-1)

The compound 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid (CAS No. 66158-46-1) is a pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethylphenylmethyl group and a carboxylic acid moiety, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules and drug candidates.

In recent years, the demand for fluorinated compounds like 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in designing targeted therapies for diseases such as cancer and inflammation. The compound’s CAS No. 66158-46-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key advantages of this compound is its adaptability in structure-activity relationship (SAR) studies. The presence of the trifluoromethyl group enhances its binding affinity to biological targets, while the carboxylic acid functionality allows for further derivatization. This dual functionality aligns with current trends in fragment-based drug discovery, where small molecules are optimized for specific interactions.

From an environmental perspective, the synthesis of 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid has been optimized to reduce waste and improve yield, addressing the global push for green chemistry. Innovations in catalytic processes and solvent-free reactions have made its production more sustainable, a topic highly relevant to modern pharmaceutical manufacturing.

Another area of interest is the compound’s potential in agrochemical formulations. The trifluoromethyl group is known to improve the efficacy of pesticides and herbicides, making CAS No. 66158-46-1 a valuable building block for next-generation crop protection agents. This application is particularly timely, given the increasing focus on sustainable agriculture and food security.

In summary, 2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxylic acid (CAS No. 66158-46-1) is a multifaceted compound with broad applications in drug development, material science, and agrochemicals. Its unique chemical properties and adaptability make it a subject of ongoing research and industrial interest, positioning it as a key player in the future of specialty chemicals.